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Introduction

Coenzyme Q (CoQ), or ubiquinone, is a vital lipid-soluble antioxidant and an essential

component of the mitochondrial electron transport chain, crucial for cellular energy metabolism.

[1][2][3] The biosynthesis of CoQ is a complex process involving a suite of nuclear-encoded

proteins, many of which assemble into a high molecular weight complex in the inner

mitochondrial membrane known as the CoQ synthome.[2][4][5] In Saccharomyces cerevisiae, a

key model organism for studying CoQ biosynthesis, the genes COQ1 through COQ11 are

required for this process.[2][3][5]

Coq11 is a recently identified member of the CoQ synthome, and its deletion leads to

significantly impaired CoQ synthesis.[6][7] Interestingly, while Δcoq11 mutants exhibit reduced

CoQ levels, the deletion of COQ11 has been shown to rescue the respiratory deficiency

observed in mutants of the CoQ chaperone protein, Coq10.[1][8] This suggests Coq11 plays a

modulatory role in the biosynthesis and function of CoQ.[1] These application notes provide

detailed protocols for researchers, scientists, and drug development professionals to

quantitatively assess CoQ biosynthesis and its functional consequences in Δcoq11 mutants.

Quantitative Data Summary
The deletion of coq11 significantly impacts the levels of Coenzyme Q. The following table

summarizes quantitative data from studies in S. pombe and S. cerevisiae.
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Strain
Genetic
Background

CoQ Levels (%
of Wild-Type)

Key Findings Reference

Δcoq11 S. pombe ~2-4%

Coq11 is

essential for

CoQ10

synthesis.

[6]

Δcoq11 S. cerevisiae Impaired

Required for

efficient de novo

Q6 biosynthesis.

[4][7]

coq10Δ S. cerevisiae Decreased

Coq10 is

required for

efficient CoQ6

biosynthesis.

[9]

coq10Δcoq11Δ S. cerevisiae

Decreased

(similar to

coq10Δ)

Deletion of

COQ11 does not

restore CoQ6

levels in a

coq10Δ

background, but

rescues

respiratory

function.

[1][9]

Visualizations
Diagram 1: CoQ Biosynthesis Pathway in Yeast

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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